Cas no 1052548-18-1 (N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide
• CAS No: 1052548-18-1
• Molecular Formula: C₁₅H₁₆N₄OS
• Molecular Weight: 300.378741264343
• CID: 6594201
• PubChem ID: 16952142

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide Properties

Names and Identifiers

• N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide
• N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide
• 1052548-18-1
• N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,5-dimethylpyrazole-3-carboxamide
• F2446-0079
• AKOS024648901

• InChIKey： DLBZAZUUKKHEEU-UHFFFAOYSA-N
• Inchi： 1S/C15H16N4OS/c1-9-7-12(18-19(9)2)14(20)17-15-11(8-16)10-5-3-4-6-13(10)21-15/h7H,3-6H2,1-2H3,(H,17,20)
• SMILES： S1C(=C(C#N)C2=C1CCCC2)NC(C1C=C(C)N(C)N=1)=O

Computed Properties

• Exact Mass: 300.10448232g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 300.10448232g/mol
• Heavy Atom Count: 21
• Complexity: 462
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 99Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles